(2-cyclopropylcyclohexyl)methanamine
Overview
Description
(2-cyclopropylcyclohexyl)methanamine is an organic compound with the molecular formula C10H19N It is a cyclohexyl derivative with a cyclopropyl group attached to the cyclohexyl ring and a methanamine group
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of (2-cyclopropylcyclohexyl)methanamine typically involves the reaction of cyclohexyl derivatives with cyclopropyl-containing reagents. One common method involves the hydrogenation of benzene methanamine in the presence of a ruthenium catalyst under specific conditions: temperatures ranging from 80 to 120°C, pressures between 1 to 5 MPa, and a liquid air speed of 0.5 to 2 h^-1 .
Industrial Production Methods
Industrial production methods for this compound are not widely documented. the use of fixed-bed reactors and ruthenium catalysts suggests that scalable production is feasible under controlled conditions.
Chemical Reactions Analysis
Types of Reactions
(2-cyclopropylcyclohexyl)methanamine can undergo various chemical reactions, including:
Oxidation: This compound can be oxidized to form corresponding cyclohexyl derivatives.
Reduction: Reduction reactions can yield different amine derivatives.
Substitution: Substitution reactions can occur at the cyclopropyl or cyclohexyl rings.
Common Reagents and Conditions
Common reagents used in these reactions include hydrogen gas for reduction, oxidizing agents like potassium permanganate for oxidation, and various halogenating agents for substitution reactions.
Major Products
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield cyclohexanone derivatives, while reduction can produce secondary amines.
Scientific Research Applications
(2-cyclopropylcyclohexyl)methanamine has several applications in scientific research:
Chemistry: It is used as an intermediate in the synthesis of complex organic molecules.
Biology: The compound’s structural features make it a candidate for studying enzyme interactions and receptor binding.
Industry: Used in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of (2-cyclopropylcyclohexyl)methanamine involves its interaction with molecular targets such as enzymes and receptors. The cyclopropyl and cyclohexyl groups provide steric hindrance, affecting the compound’s binding affinity and specificity. The methanamine group can participate in hydrogen bonding and electrostatic interactions, influencing the compound’s biological activity .
Comparison with Similar Compounds
Similar Compounds
Cyclohexylamine: A simpler amine with a cyclohexyl group.
Cyclopropylamine: Contains a cyclopropyl group attached to an amine.
Methanamine: The simplest amine with a single carbon and amine group.
Uniqueness
(2-cyclopropylcyclohexyl)methanamine is unique due to the combination of cyclopropyl and cyclohexyl groups, which provide distinct steric and electronic properties. This uniqueness makes it valuable for specific applications in research and industry .
Properties
CAS No. |
1517783-28-6 |
|---|---|
Molecular Formula |
C10H19N |
Molecular Weight |
153.3 |
Purity |
95 |
Origin of Product |
United States |
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